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In the landscape of modern synthetic chemistry, particularly within pharmaceutical and
agrochemical development, the strategic selection of building blocks is paramount. 2-Chloro-4-
fluoroaniline, identified by its CAS number 2106-02-7, has emerged as a critical intermediate
of significant value.[1] Its unique trifunctionalized benzene ring—featuring an amine, a chloro
group, and a fluoro group—offers a versatile scaffold for constructing complex molecular
architectures. The specific ortho-chloro and para-fluoro substitution pattern profoundly
influences the molecule's reactivity, bioavailability, and metabolic stability when incorporated
into larger bioactive compounds.[2] This guide, designed for researchers, scientists, and drug
development professionals, provides an in-depth exploration of the core properties, synthesis,
reactivity, and safe handling of 2-Chloro-4-fluoroaniline, grounded in field-proven insights and
established scientific principles.

Part 1: Core Physicochemical and Spectroscopic
Profile

A thorough understanding of a compound's fundamental properties is the bedrock of its
effective application in synthesis. The physical and chemical characteristics of 2-Chloro-4-
fluoroaniline are well-documented, ensuring reliability in experimental design.
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Physical and Chemical Properties

The compound is typically encountered as a colorless to light yellow or orange clear liquid, a

physical state that simplifies handling and reaction setup.[3] Its key properties are summarized

below for rapid reference.

Property Value Reference(s)

CAS Number 2106-02-7 [4]

Molecular Formula CeHsCIFN [5]

Molecular Weight 145.56 g/mol [5]
Colorless to light yellow/orange

Appearance o [3]
clear liquid

Boiling Point 192 °C (lit.) [41[6]

Density 1.219 g/mL at 25 °C (lit.) [41[6]

Refractive Index (n20/D) 1.554 (lit.) [41[6]

EINECS Number 218-282-0 [4]
XRAKCYJTIGTSMM-

InChl Key [4]
UHFFFAOYSA-N

SMILES NC1=C(Cl)C=C(F)C=C1 [4]

Spectroscopic Signature for Structural Verification

Spectroscopic analysis is non-negotiable for confirming the identity and purity of starting

materials. While raw spectral data is available through various chemical databases, this section

explains the expected spectral features, providing the causal reasoning essential for accurate

interpretation.[4][7]

Workflow for Spectroscopic Analysis

Caption: Standard workflow for spectroscopic characterization.
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IH NMR (Proton NMR): In a solvent like CDClIs, the spectrum will display signals for three
distinct aromatic protons and the amine protons.

» Amine Protons (-NHz): A broad singlet typically appears around 3.7 ppm. Its chemical shift is
variable and depends on concentration and solvent.

o Aromatic Protons (Ar-H): The three aromatic protons will appear as complex multiplets
between approximately 6.6 and 7.1 ppm.

o The proton at C5 (ortho to Fluorine, meta to Chlorine) will be a triplet of doublets.
o The proton at C6 (ortho to the amine, meta to Fluorine) will be a doublet of doublets.

o The proton at C3 (ortho to both Chlorine and the amine) will also be a doublet of doublets.
The coupling constants (J-values) arising from interactions with the fluorine atom (H-F
coupling) and adjacent protons are key to definitive assignment.

13C NMR: The spectrum will show six distinct signals for the aromatic carbons, as the
substitution pattern renders them all chemically unique. The carbon attached to fluorine (C4)
will exhibit a large coupling constant (*J C-F), appearing as a doublet, which is a hallmark of
fluorinated aromatics. The other carbons will show smaller 2, 3, or 4-bond couplings to fluorine.

FT-IR (Infrared Spectroscopy): The IR spectrum provides functional group information.

e N-H Stretching: Two characteristic sharp peaks will be observed in the 3300-3500 cm~1
region, corresponding to the symmetric and asymmetric stretching of the primary amine (-
NHz) group.

e C-N Stretching: A peak around 1250-1350 cm~! indicates the aromatic amine C-N stretch.
o C-F Stretching: A strong absorption peak will be present in the 1100-1250 cm~1 range.

e C-CI Stretching: A peak in the 700-850 cm~1 region is indicative of the C-CI bond.

o Aromatic C=C Stretching: Multiple peaks will be observed in the 1450-1600 cm~1 region.

Mass Spectrometry (MS): Under Electron lonization (El), the mass spectrum will show a
molecular ion peak (M*) at m/z 145. A characteristic (M+2)* peak at m/z 147, with an intensity
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approximately one-third of the M* peak, is definitive evidence for the presence of a single
chlorine atom due to the natural isotopic abundance of 3°Cl and 37Cl.[8]

Part 2: Synthesis, Reactivity, and Applications

The utility of 2-Chloro-4-fluoroaniline stems from its accessibility via established synthetic
routes and its predictable reactivity, making it a reliable precursor in multi-step syntheses.

Validated Synthetic Methodology

The most common and industrially scalable synthesis starts from the readily available 4-
fluoroaniline. The rationale behind this multi-step process is to control regioselectivity during
the chlorination step. The amino group is a strong activating group, but direct chlorination can
lead to multiple products. Therefore, a protection-chlorination-deprotection strategy is
employed for a clean, high-yield conversion.

Synthetic Pathway from 4-Fluoroaniline

Caption: Key stages in the synthesis of 2-Chloro-4-fluoroaniline.
Step-by-Step Experimental Protocol:

e Step 1: Acetylation (Protection)

o To a stirred solution of 4-fluoroaniline (1.0 eq) in a suitable solvent (e.g., dichloromethane
or water), add acetic anhydride (1.1 eq) dropwise at 0-5 °C.

o Allow the reaction to warm to room temperature and stir for 1-2 hours until TLC or LC-MS
analysis indicates complete consumption of the starting material.

o The product, 4-fluoroacetanilide, often precipitates and can be isolated by filtration,
washing with cold water, and drying. This protection step is crucial as it moderates the
activating effect of the amino group and directs the subsequent electrophilic substitution.

o Step 2: Regioselective Chlorination

o Dissolve the dried 4-fluoroacetanilide (1.0 eq) in a polar aprotic solvent such as
acetonitrile.
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o Add N-Chlorosuccinimide (NCS) (1.05 eq) to the solution. The acetamido group is an
ortho-, para-director, and since the para position is blocked by fluorine, chlorination is
directed to the ortho position.

o Heat the reaction mixture (e.g., to 90 °C) for several hours, monitoring progress by
TLC/LC-MS. NCS is chosen as a mild and selective chlorinating agent, minimizing side
reactions.

o After completion, cool the reaction, remove the solvent under reduced pressure, and purify
the resulting 2-chloro-4-fluoroacetanilide, typically by recrystallization.

e Step 3: Hydrolysis (Deprotection)

o Suspend the purified 2-chloro-4-fluoroacetanilide (1.0 eq) in an aqueous acid solution
(e.g., 4M HCI).

o Heat the mixture to reflux for 2-4 hours.[9] The acetyl group is hydrolyzed under these
conditions to regenerate the free amine.

o Cool the reaction mixture to room temperature and neutralize carefully with a base (e.g.,
50% NaOH solution) to a pH > 10.[9]

o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

o Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product is then purified by vacuum distillation to yield
pure 2-Chloro-4-fluoroaniline.[9]

Applications in Drug Discovery and Agrochemicals

2-Chloro-4-fluoroaniline serves as a pivotal intermediate for a variety of bioactive molecules.
Its substituents are not mere placeholders; they actively contribute to the pharmacological or
biological profile of the final product. The fluorine atom can enhance metabolic stability and
binding affinity, while the chlorine atom provides another point for modification or can influence
electronic properties.[10]

o Pharmaceutical Intermediates: It is a core building block for synthesizing antibacterial, anti-
cancer, and anti-inflammatory drugs.[2] The aniline moiety allows for the construction of
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various heterocyclic systems common in medicinal chemistry.

o Agrochemical Synthesis: The compound is used to prepare high-efficiency herbicides and
fungicides through reactions like diazotization, coupling, and amination.[2] For example, it
can be a precursor to 2-chloro-4-fluorobenzoic acid, a key intermediate for certain
herbicides.[11]

+ Fine Chemicals and Dyes: It also functions as a raw material for specialty fluorinated
chemicals and organic dyes, where the halogen substituents can tune the color and
performance properties of the final product.[2]

Part 3: Safety, Handling, and Storage Protocols

Authoritative grounding in safety is non-negotiable. 2-Chloro-4-fluoroaniline is a hazardous
substance and must be handled with strict adherence to safety protocols.

Hazard Identification

The compound is classified with several hazards according to the Globally Harmonized System
(GHS).
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Hazard Class Category Hazard Statement Pictogram
o H302: Harmful if
Acute Toxicity, Oral Category 4 GHSO07
swallowed
. H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) ] GHSO07
contact with skin
Acute Toxicity, H332: Harmful if
] Category 4 ) GHSO07
Inhalation inhaled
Skin H315: Causes skin
) o Category 2 o GHSO07
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 S GHSO07
Damage/Irritation eye irritation
Specific target organ
o ) H335: May cause
toxicity — single Category 3 GHSO07

exposure

respiratory irritation

Data sourced from Thermo Fisher Scientific Safety Data Sheet.

Safe Handling and Personal Protective Equipment (PPE)

o Engineering Controls: Always handle this chemical in a well-ventilated area, preferably inside

a certified chemical fume hood. Ensure that eyewash stations and safety showers are readily

accessible.

e Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166

or OSHA's 29 CFR 1910.133 standards.

o Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber).[2]

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.
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» Hygiene Measures: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling.

First Aid and Emergency Procedures

« If Inhaled: Remove the person to fresh air and keep comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.

« |If on Skin: Take off immediately all contaminated clothing. Wash off with plenty of soap and
water. If skin irritation occurs, get medical advice.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

« If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell. Do not
induce vomiting.

Storage and Disposal

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep in a
dark place under an inert atmosphere.[2]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations. Do not let the chemical enter drains.

Conclusion

2-Chloro-4-fluoroaniline is more than a simple chemical reagent; it is an enabling tool for
innovation in the life sciences and material sciences. Its well-defined physicochemical
properties, established synthetic routes, and versatile reactivity make it a reliable and valuable
intermediate. For the research and development professional, a comprehensive understanding
of its profile—from spectroscopic signatures to handling protocols—is essential for leveraging
its full potential in the synthesis of novel, high-value molecules. Adherence to rigorous scientific
principles and safety protocols will ensure its continued and successful application in
advancing chemical discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Chloro-4-fluoroaniline(367-21-5) 13C NMR [m.chemicalbook.com]
2. 2106-02-7|2-Chloro-4-fluoroaniline|BLD Pharm [bldpharm.com]

3. Benzenamine, 2-chloro-4-fluoro- | C6H5CIFN | CID 75013 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. 2-Chloro-4-fluoroaniline(2106-02-7) 13C NMR spectrum [chemicalbook.com]
. 2-Chloro-4-fluoroaniline(2106-02-7) 1H NMR [m.chemicalbook.com]
. rsc.org [rsc.org]

. bocsci.com [bocsci.com]

0o N o O

. rsc.org [rsc.org]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1295073/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-2-chloro-4-fluoroaniline
https://www.chemsynthesis.com/base/chemical-structure-2106-02-7.html
https://www.benchchem.com/product/b1295073/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-2-chloro-4-fluoroaniline
https://www.talentchemical.com/products/2-chloro-4-fluoroaniline-cas-2106-02-7
https://pubchem.ncbi.nlm.nih.gov/compound/75013
https://www.benchchem.com/product/b1295073/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-2-chloro-4-fluoroaniline
https://pubs.rsc.org/en/content/articlelanding/2022/nj/d1nj05972a
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8138725/
https://www.benchchem.com/product/b1295073?utm_src=pdf-custom-synthesis#bc-rfq
https://m.chemicalbook.com/SpectrumEN_367-21-5_13CNMR.htm
https://www.bldpharm.com/products/2106-02-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-fluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-fluoroaniline
https://www.chemicalbook.com/SpectrumEN_2106-02-7_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_2106-02-7_1HNMR.htm
https://www.rsc.org/suppdata/c6/dt/c6dt00470a/c6dt00470a1.pdf
https://www.bocsci.com/product/2-chloro-4-fluoroaniline-cas-2106-02-7-14111.html
https://www.rsc.org/suppdata/d2/nj/d2nj02845j/d2nj02845j1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

9. pdf.benchchem.com [pdf.benchchem.com]
e 10. 2-Chloro-4-fluoroaniline(2106-02-7) IR Spectrum [chemicalbook.com]
e 11. 3-Chloro-4-fluoroaniline | C6H5CIFN | CID 9708 - PubChem [pubchem.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Introduction: The Strategic Importance of 2-Chloro-4-
fluoroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295073/docs#introduction-the-strategic-importance-
of-2-chloro-4-fluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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